7-chloro-N-(2-chlorophenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide
Overview
Description
7-Chloro-N-(2-chlorophenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide (7-CNTC) is an organic compound that is used in a variety of scientific research applications. It is a synthetic compound, and its structure is composed of a benzothiazine ring connected to a carboxamide group. 7-CNTC has a variety of interesting chemical, biochemical, and physiological properties, and has been used to study a range of topics in the scientific research field.
Scientific Research Applications
Molecular Structure and Stability
- The structures of related benzothiazine derivatives, including N-(2-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide, are characterized by extensive intramolecular hydrogen bonds. These compounds show varied molecular stability due to their hydrogen bonding patterns, with some forming dimeric pairs while others lacking intermolecular hydrogen bonds. This aspect is crucial in understanding the behavior of similar compounds like 7-chloro-N-(2-chlorophenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide in different environments (Siddiqui et al., 2008).
Synthetic Pathways and Derivatives
- Research into the synthesis of regioisomeric benzothiazines has been conducted. This includes the creation of various derivatives through reactions involving aminothiophenol hydrochloride and copper salt or other compounds. Such studies provide insight into synthesizing similar benzothiazine derivatives, including the compound (Kozminykh et al., 2002).
Antimicrobial and Biological Activity
- Investigations into antimycobacterial and antifungal activities of chlorinated N-phenylpyrazine-2-carboxamides, which share structural similarities with benzothiazines, show potential biological activity. These studies highlight the potential of benzothiazine derivatives in medical applications, including their antimicrobial properties (Doležal et al., 2010).
Molecular Structure Analysis via X-ray Crystallography
- The molecular structure of related compounds like ethyl 7-chloro-3-methyl-4H-1,4-benzothiazine-2-carboxylate has been analyzed through X-ray diffraction. These studies are crucial for understanding the crystal structure and molecular conformation of benzothiazines, which can be applied to similar compounds (Dandia et al., 2006).
properties
IUPAC Name |
7-chloro-N-(2-chlorophenyl)-2,3-dihydro-1,4-benzothiazine-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2OS/c16-10-5-6-13-14(9-10)21-8-7-19(13)15(20)18-12-4-2-1-3-11(12)17/h1-6,9H,7-8H2,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEDVWBGMWAAPBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(N1C(=O)NC3=CC=CC=C3Cl)C=CC(=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-N-(2-chlorophenyl)-2,3-dihydro-4H-1,4-benzothiazine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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